Cas no 2137860-73-0 (6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid
• CAS No: 2137860-73-0
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 6546953
• PubChem ID: 165470870
• Update Time: 2025-06-13

6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137860-73-0
• 6-fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid
• EN300-800024
• 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid

• Inchi： 1S/C8H6FNO3/c9-5-2-7-6(10-3-13-7)1-4(5)8(11)12/h1-2,10H,3H2,(H,11,12)
• InChI Key： CSKIHNUSJBIEIP-UHFFFAOYSA-N
• SMILES： FC1=CC2=C(C=C1C(=O)O)NCO2

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid

Introduction to 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid (CAS No. 2137860-73-0)

6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid (CAS No. 2137860-73-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 6-position of the benzoxazole ring imparts unique chemical and pharmacological properties to this molecule, making it a subject of extensive study.

The structure of 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid is characterized by a six-membered benzene ring fused with a five-membered oxazole ring, with a fluorine atom at the 6-position and a carboxylic acid group at the 5-position. This specific arrangement of functional groups contributes to its stability and reactivity in various chemical reactions. The carboxylic acid group provides the molecule with acidic properties, making it suitable for conjugation with other biomolecules or for use in esterification reactions.

In recent years, the development of new drugs targeting specific biological pathways has become increasingly important in the pharmaceutical industry. 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid has shown promise as a lead compound in this context due to its potential to modulate key enzymes and receptors involved in various diseases. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

The introduction of fluorine atoms into organic molecules is a common strategy in drug design due to their ability to enhance the lipophilicity and metabolic stability of compounds. In the case of 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid, the fluorine atom at the 6-position likely contributes to its enhanced binding affinity to target proteins and improved pharmacokinetic properties. This makes it an attractive candidate for further optimization and development as a therapeutic agent.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While specific clinical data for 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid may not yet be available, preclinical studies have provided valuable insights into its potential therapeutic applications. For example, in vitro assays have shown that this compound effectively inhibits the proliferation of cancer cells by disrupting key signaling pathways. Additionally, animal models have demonstrated its ability to reduce inflammation and improve disease outcomes in models of inflammatory disorders.

The synthesis of 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by cyclization and functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in both research and industrial settings.

Beyond its potential as a drug candidate, 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid also serves as a valuable building block for the synthesis of more complex molecules. Its versatile reactivity allows it to be incorporated into various scaffolds, enabling the exploration of new chemical space and the discovery of novel bioactive compounds. This makes it an important tool for medicinal chemists working on drug discovery projects.

In conclusion, 6-Fluoro-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid (CAS No. 2137860-73-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further development as a therapeutic agent targeting various diseases. Ongoing research efforts aim to optimize its pharmacological profile and evaluate its safety and efficacy in clinical settings.